Cas no 899734-33-9 (N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 899734-33-9
• MF: C₁₇H₁₆FN₃O₅S₂
• MW: 425.454444885254
• CID: 5485467
• Update Time: 2025-07-22

N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-[(7-fluoro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C17H16FN3O5S2/c1-25-11-4-6-14(26-2)13(8-11)19-16(22)9-27-17-20-12-5-3-10(18)7-15(12)28(23,24)21-17/h3-8H,9H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： SHMDXJUUWKQDFA-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C(C([H])=C([H])C=2N([H])C(=N1)SC([H])([H])C(N([H])C1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Research Brief on N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 899734-33-9)

N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 899734-33-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiadiazine scaffold and sulfanylacetamide moiety, has shown promising potential in targeting specific biological pathways. Recent studies have explored its pharmacological properties, mechanism of action, and therapeutic applications, making it a subject of significant interest for drug discovery and development.

The compound's structure-activity relationship (SAR) has been a focal point of recent research. The presence of the 7-fluoro and 1,1-dioxo groups on the benzothiadiazine ring, combined with the N-(2,5-dimethoxyphenyl) substituent, has been shown to enhance its binding affinity to target proteins. Computational modeling and molecular docking studies suggest that this compound interacts with key residues in the active site of its target, potentially modulating enzymatic activity or protein-protein interactions. These findings underscore the importance of its chemical architecture in achieving desired biological effects.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in various disease models. For instance, preliminary data indicate that N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. These results highlight its potential as a lead compound for the development of new therapeutics targeting conditions such as cancer, autoimmune diseases, and chronic inflammation.

Despite its promising profile, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on improving its bioavailability, metabolic stability, and selectivity to minimize off-target effects. Advances in synthetic chemistry and formulation technologies are expected to play a critical role in addressing these challenges and accelerating its transition from bench to bedside.

In conclusion, N-(2,5-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutic interventions. Ongoing and future studies will be crucial in unlocking its full potential and translating preclinical findings into clinical applications.